4-Nitrophenyl 2,2,2-trifluoroethylcarbamate

• Molecular Formula: C9H7F3N2O4
• Molecular Weight: 264.16 g/mol
• IUPAC Name: (4-nitrophenyl) N-(2,2,2-trifluoroethyl)carbamate
• InChI: InChI=1S/C9H7F3N2O4/c10-9(11,12)5-13-8(15)18-7-3-1-6(2-4-7)14(16)17/h1-4H,5H2,(H,13,15)
• InChI Key: RHBLSUMQXLVNID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NCC(F)(F)F

Description

4-Nitrophenyl 2,2,2-trifluoroethylcarbamate is a useful research compound. Its molecular formula is C9H7F3N2O4 and its molecular weight is 264.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitrophenyl chloroformate (4578 mg, 22715 μmol) and DIEA (2638 μL, 15143 μmol) in DCM (100 mL) at 0° C. was added 2,2,2-trifluoro-ethylamine (1500 μL, 15143 μmol). The resulting mixture was then stirred at 0° C. for 4 h and at RT for overnight. Then, the mixture was concentrated and a white precipitation was observed. The mixture was then filtered to give the title compound as a white solid, which was used in the next step without purification requirement.